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Compound of Interest

Compound Name:
2-Chloropyrimidine-4-carboxylic

acid

Cat. No.: B133435 Get Quote

In-Depth Technical Guide: 2-Chloropyrimidine-4-
carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the physicochemical properties of 2-
Chloropyrimidine-4-carboxylic acid, a key intermediate in pharmaceutical and agrochemical

synthesis.

Core Physicochemical Data
The fundamental molecular properties of 2-Chloropyrimidine-4-carboxylic acid are

summarized below. This data is essential for stoichiometric calculations, analytical method

development, and chemical synthesis planning.
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Property Value Citations

Molecular Formula C5H3ClN2O2 [1][2][3][4][5][6]

Molecular Weight 158.54 g/mol [1][2][3][4][5][6]

IUPAC Name
2-chloropyrimidine-4-carboxylic

acid
[1][4]

CAS Number 149849-92-3 [1][3][4][5][6]

Appearance
Yellow to light brown or brown

solid
[2][5]

Applications in Research and Development
2-Chloropyrimidine-4-carboxylic acid serves as a versatile building block for the synthesis of

more complex, biologically active molecules.[2] Its primary applications are in:

Pharmaceutical Development: It is a crucial intermediate in the creation of novel

therapeutics, including treatments for pain, inflammation, asthma, and cough.[5][7] It is

particularly noted for its use in preparing oxazolopyrimidine ketoamides which are

antagonists of the TRPA1 receptor.[5][7]

Agrochemical Research: This compound is utilized in the formulation of herbicides and

fungicides, contributing to crop protection.[2]

Logical Relationship: Synthesis Intermediate to
Application
The following diagram illustrates the role of 2-Chloropyrimidine-4-carboxylic acid as a

foundational chemical for further synthesis in key research areas.
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Caption: Role as a chemical intermediate.

As an AI, I am unable to provide detailed experimental protocols or generate signaling pathway

diagrams that are not available in my training data. The information provided is based on

publicly available chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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